Cas no 59445-75-9 (Ethanone,1-(4-benzoyl-7-methoxy-2-benzofuranyl)-)

• Product Name: Ethanone,1-(4-benzoyl-7-methoxy-2-benzofuranyl)-
• CAS No: 59445-75-9
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 380759
• PubChem ID: 307205
• Update Time: 2025-04-19

Ethanone,1-(4-benzoyl-7-methoxy-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-benzoyl-7-methoxy-2-benzofuranyl)-
• 1-(4-benzoyl-7-methoxy-1-benzofuran-2-yl)ethanone
• AC1L7AFO
• NSC205056
• NSC-205056
• DTXSID60308574
• 59445-75-9

• Inchi： 1S/C18H14O4/c1-11(19)16-10-14-13(8-9-15(21-2)18(14)22-16)17(20)12-6-4-3-5-7-12/h3-10H,1-2H3
• InChI Key： CNMCHCXWQPUHQU-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC2C(C(C3C=CC=CC=3)=O)=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51
• LogP: 3.87500